Cas no 62582-16-5 (Butanedioic acid, 2-(4-methoxyphenyl)-2-methyl-)

Butanedioic acid, 2-(4-methoxyphenyl)-2-methyl- structure
62582-16-5 structure
Product Name:Butanedioic acid, 2-(4-methoxyphenyl)-2-methyl-
CAS No:62582-16-5
MF:C12H14O5
MW:238.236564159393
CID:439324
PubChem ID:12326495
Update Time:2025-04-19

Butanedioic acid, 2-(4-methoxyphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, 2-(4-methoxyphenyl)-2-methyl-
    • 2-(4-methoxyphenyl)-2-methylbutanedioic acid
    • DTXSID30489667
    • 62582-16-5
    • 2-methyl-2-(4-methoxyphenyl) butanedioic acid
    • Inchi: 1S/C12H14O5/c1-12(11(15)16,7-10(13)14)8-3-5-9(17-2)6-4-8/h3-6H,7H2,1-2H3,(H,13,14)(H,15,16)
    • InChI Key: NLRMEPLJCAESCF-UHFFFAOYSA-N
    • SMILES: OC(C(C)(CC(=O)O)C1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 238.08412
  • Monoisotopic Mass: 238.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • PSA: 83.83

Butanedioic acid, 2-(4-methoxyphenyl)-2-methyl- Related Literature

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